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Compound of Interest

Compound Name: 2-Chloroadenosine

Cat. No.: B1664061 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
2-Chloroadenosine is a stable analog of adenosine that functions as a potent agonist for

adenosine receptors (A1, A2A, and A3).[1][2] It is widely utilized in biomedical research to

investigate the physiological and pathological roles of adenosine signaling. Its applications

include studies on cardiovascular function, neurotransmission, inflammation, and cancer,

where it has been shown to induce apoptosis and cell cycle arrest in various cell lines.[3][4]

Proper preparation of a stock solution is critical for obtaining accurate and reproducible

experimental results. This document provides detailed protocols for the preparation, storage,

and handling of 2-Chloroadenosine stock solutions.

Physicochemical Properties
A summary of the key physical and chemical properties of 2-Chloroadenosine is presented

below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1664061?utm_src=pdf-interest
https://www.benchchem.com/product/b1664061?utm_src=pdf-body
https://hellobio.com/2-chloroadenosine.html
https://www.caymanchem.com/product/15612/2-chloroadenosine
https://www.medchemexpress.com/2-chloroadenosine.html
https://www.usbio.net/biochemicals/C4975-29/2Chloroadenosine-2CADO-6Amino2chloropurine-Riboside
https://www.benchchem.com/product/b1664061?utm_src=pdf-body
https://www.benchchem.com/product/b1664061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₀H₁₂ClN₅O₄ [1]

Molecular Weight 301.69 g/mol

Appearance White to off-white solid

Purity ≥98%

Solubility Data
The solubility of 2-Chloroadenosine in various common laboratory solvents is crucial for the

preparation of stock solutions. The following table summarizes its solubility at room

temperature.

Solvent Solubility

DMSO (Dimethyl Sulfoxide) 100 mM or 2.5 mg/mL

Water 25 mM or 10 mg/mL

Ethanol 0.25 mg/mL

DMF (Dimethylformamide) 2 mg/mL

DMSO:PBS (pH 7.2) (1:10) 0.1 mg/mL

Note: For aqueous solutions, 2-Chloroadenosine is stable at neutral and basic pH but will

decompose under acidic conditions.

Experimental Protocols
Preparation of a 100 mM 2-Chloroadenosine Stock
Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution in DMSO, a commonly used

solvent due to the high solubility of 2-Chloroadenosine.

Materials:
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2-Chloroadenosine (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of 2-Chloroadenosine:

To prepare 1 mL of a 100 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L x 0.001 L x 301.69 g/mol = 30.17 mg

Weighing:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 30.17 mg of 2-Chloroadenosine powder into the tube.

Dissolving:

Add 1 mL of anhydrous DMSO to the tube containing the 2-Chloroadenosine powder.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may assist in dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.
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Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots as recommended in the storage guidelines below.

Storage and Stability
Proper storage of the 2-Chloroadenosine stock solution is essential to maintain its activity.

Storage Temperature Shelf Life Recommendations

-20°C Up to 1 month

-80°C Up to 6 months

Important Handling Notes:

Prepare and use solutions on the same day if possible.

Before use, equilibrate the solution to room temperature and ensure any precipitate is fully

dissolved.

Avoid repeated freeze-thaw cycles.

The solid form of 2-Chloroadenosine should be stored at -20°C and is stable for at least 4

years.

Application Guidelines
2-Chloroadenosine is a non-selective agonist for adenosine receptors. The working

concentration will vary depending on the specific application and cell type. It is recommended

to perform a dose-response experiment to determine the optimal concentration for your system.

Typical Working Concentrations:

Induction of Apoptosis: 10-50 µM in cell culture.

Cell Cycle Arrest: 50 µM in PC3 cells.
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Macrophage Viability Studies: 0.01-1.0 mM.

To prepare a working solution, the stock solution should be diluted in the appropriate cell

culture medium or buffer. For example, to prepare 1 mL of a 50 µM working solution from a 100

mM stock:

(100,000 µM) x (V1) = (50 µM) x (1000 µL)

V1 = 0.5 µL of the 100 mM stock solution.

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the signaling pathway of adenosine receptors and the

experimental workflow for preparing the stock solution.
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Caption: Adenosine Receptor Signaling Pathway activated by 2-Chloroadenosine.
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Caption: Workflow for 2-Chloroadenosine Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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